![molecular formula C20H17FN2O4S2 B1223758 2-[[[[(4-Fluorophenyl)-oxomethyl]amino]-sulfanylidenemethyl]amino]-4-(5-methyl-2-furanyl)-3-thiophenecarboxylic acid ethyl ester](/img/structure/B1223758.png)
2-[[[[(4-Fluorophenyl)-oxomethyl]amino]-sulfanylidenemethyl]amino]-4-(5-methyl-2-furanyl)-3-thiophenecarboxylic acid ethyl ester
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Overview
Description
2-[[[[(4-fluorophenyl)-oxomethyl]amino]-sulfanylidenemethyl]amino]-4-(5-methyl-2-furanyl)-3-thiophenecarboxylic acid ethyl ester is a carbonyl compound and an organohalogen compound.
Scientific Research Applications
Synthesis Methods
- A method for the synthesis of esters of β-thiophenecarboxylic acids and diethyl 3-methyl-2,4-thiophenedicarboxylate has been proposed by Shvedov, Ryzhkova, and Grinev (1967). This involves the deamination of derivatives of 2-amino-3-ethoxycarbonylthiophene, leading to the creation of various esters, including those related to the specified compound (Shvedov, Ryzhkova, & Grinev, 1967).
Applications in Pharmacology and Chemistry
Dawson et al. (1983) synthesized aromatic analogues of retinoic acid, which involved compounds with furanyl groups similar to the one mentioned. These analogues were studied as potential chemopreventive agents for epithelial cancer and skin diseases (Dawson, Chan, Hobbs, Chao, & Schiff, 1983).
In another study, Egawa et al. (1984) explored the synthesis and antibacterial activity of pyridonecarboxylic acids, which included ethyl esters and compounds with a fluoro group, indicating potential applications in antibacterial treatments (Egawa, Miyamoto, Minamida, Nishimura, Okada, Uno, & Matsumoto, 1984).
Padwa et al. (1997) discussed the Diels−Alder Reaction of 2-Amino-Substituted Furans, a method potentially applicable to the synthesis of compounds like the one . This method is useful for preparing polysubstituted anilines, indicating its significance in organic synthesis (Padwa, Dimitroff, Waterson, & Wu, 1997).
Novel Synthetic Pathways
The work of El‐Emary and Khodairy (2006) provides insight into synthesizing various thiazolo derivatives using 5-amino-2-methylsulfanyl-thiazole-4-carboxylic acid ethyl ester. This study showcases the versatility of such compounds in creating a range of chemical derivatives (El‐Emary & Khodairy, 2006).
Pimenova et al. (2003) explored the synthesis and reactions of a compound with a tetrafluoro-methoxyphenyl group, providing a framework for understanding how similar compounds could be synthesized and reacted in different chemical contexts (Pimenova, Krasnych, Goun, & Miles, 2003).
properties
Product Name |
2-[[[[(4-Fluorophenyl)-oxomethyl]amino]-sulfanylidenemethyl]amino]-4-(5-methyl-2-furanyl)-3-thiophenecarboxylic acid ethyl ester |
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Molecular Formula |
C20H17FN2O4S2 |
Molecular Weight |
432.5 g/mol |
IUPAC Name |
ethyl 2-[(4-fluorobenzoyl)carbamothioylamino]-4-(5-methylfuran-2-yl)thiophene-3-carboxylate |
InChI |
InChI=1S/C20H17FN2O4S2/c1-3-26-19(25)16-14(15-9-4-11(2)27-15)10-29-18(16)23-20(28)22-17(24)12-5-7-13(21)8-6-12/h4-10H,3H2,1-2H3,(H2,22,23,24,28) |
InChI Key |
MZEOTZUKMDFVAD-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=C(O2)C)NC(=S)NC(=O)C3=CC=C(C=C3)F |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=C(O2)C)NC(=S)NC(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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